N-(4-methoxy-2-nitrophenyl)-2-[(1-phenyl-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2-(1-phenylbenzimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C22H18N4O4S/c1-30-16-11-12-18(20(13-16)26(28)29)23-21(27)14-31-22-24-17-9-5-6-10-19(17)25(22)15-7-3-2-4-8-15/h2-13H,14H2,1H3,(H,23,27)
• InChI Key: VXIMLLVXINFCQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3N2C4=CC=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H18N4O4S
• Molecular Weight: 434.5 g/mol

Description

N-(4-methoxy-2-nitrophenyl)-2-[(1-phenyl-1H-benzimidazol-2-yl)thio]acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is commonly known as MNBA, and it has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of MNBA is not fully understood, but it is believed to involve the inhibition of enzymes and the disruption of cellular processes. MNBA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. MNBA has also been found to disrupt the cell cycle and induce apoptosis in cancer cells.
Biochemical and Physiological Effects
MNBA has been found to have various biochemical and physiological effects. In vitro studies have shown that MNBA inhibits the growth of cancer cells and reduces the production of inflammatory cytokines. In vivo studies have shown that MNBA has antitumor and anti-inflammatory effects, and it can reduce the severity of symptoms in animal models of disease.

Advantages and Limitations for Lab Experiments

MNBA has several advantages for lab experiments, including its high purity, water solubility, and stability. However, MNBA is relatively expensive compared to other compounds, and its synthesis requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of MNBA. One area of research is the development of MNBA-based drugs for the treatment of cancer and inflammatory diseases. Another area of research is the optimization of MNBA synthesis methods to improve yield and reduce cost. Additionally, MNBA can be used as a tool for the detection of heavy metal ions in environmental samples. Further studies are needed to fully understand the mechanism of action of MNBA and its potential applications in various fields.
Conclusion
In conclusion, MNBA is a chemical compound that has been the subject of scientific research due to its potential applications in medicine, agriculture, and environmental science. MNBA has antitumor, anti-inflammatory, and antimicrobial properties, and it can be used as a water-soluble fluorescent probe for the detection of heavy metal ions. MNBA has several advantages for lab experiments, but it is relatively expensive compared to other compounds. Further studies are needed to fully understand the mechanism of action of MNBA and its potential applications in various fields.

Scientific Research Applications

MNBA has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, MNBA has been found to have antitumor, anti-inflammatory, and antimicrobial properties. In agriculture, MNBA has been used as a fungicide and insecticide due to its ability to inhibit the growth of fungi and insects. In environmental science, MNBA has been used as a water-soluble fluorescent probe for the detection of heavy metal ions.